N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide

• IUPAC Name: N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide
• InChI: InChI=1S/C15H22N2O5/c1-11(16-14(18)12-3-7-21-9-12)15(19)17-5-8-22-10-13(17)4-6-20-2/h3,7,9,11,13H,4-6,8,10H2,1-2H3,(H,16,18)
• InChI Key: AIGDXFGJSKIEAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOCC1CCOC)NC(=O)C2=COC=C2
• Molecular Formula: C15H22N2O5
• Molecular Weight: 310.35 g/mol

Description

N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide is a complex organic compound that features a morpholine ring, a furan ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the formation of the morpholine ring followed by the introduction of the furan ring and the carboxamide group. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using batch or continuous flow processes. The use of automated reactors and advanced purification techniques such as chromatography and crystallization can help achieve the required quality and consistency for commercial applications.

Chemical Reactions Analysis

Types of Reactions

N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups into more reactive or stable forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alcohol derivatives. Substitution reactions can introduce a wide range of functional groups, leading to diverse products.

Scientific Research Applications

N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in biochemical assays to study enzyme interactions and cellular processes.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide can be compared with other similar compounds that feature morpholine or furan rings. Some similar compounds include:

N-[1-[3-(2-hydroxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide: This compound has a hydroxyl group instead of a methoxy group, which may affect its reactivity and biological activity.

N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]thiophene-3-carboxamide: This compound features a thiophene ring instead of a furan ring, which can influence its chemical properties and applications.

The uniqueness of N-[1-[3-(2-methoxyethyl)morpholin-4-yl]-1-oxopropan-2-yl]furan-3-carboxamide lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties.